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Abstract
Avocadyne, a 17-carbon polyhydroxylated fatty alcohol derived from the avocado fruit (Persea

americana), has garnered significant interest within the scientific community for its potent and

selective bioactivity. This technical guide provides a comprehensive overview of the chemical

structure of Avocadyne, its mechanism of action as an inhibitor of fatty acid oxidation, and its

potential as a therapeutic agent, particularly in the context of acute myeloid leukemia (AML).

Detailed experimental protocols and quantitative data are presented to support further research

and development.

Chemical Structure and Properties of Avocadyne
Avocadyne is chemically identified as 16-Heptadecyne-1,2,4-triol. It is a long-chain fatty

alcohol characterized by a 17-carbon backbone, a terminal triple bond (alkyne functional

group), and hydroxyl groups at the 1, 2, and 4 positions.[1][2] The stereochemistry of the

hydroxyl groups has been determined to be crucial for its biological activity, with the (2R,4R)

stereoisomer exhibiting the highest potency.[3][4]
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Property Value Source

IUPAC Name heptadec-16-yne-1,2,4-triol [5][6]

Chemical Formula C₁₇H₃₂O₃ [1][5]

Molecular Weight 284.4 g/mol [1][5]

CAS Number 24607-05-4 [1][2]

Key Structural Features

17-carbon chain, terminal triple

bond, hydroxyl groups at C1,

C2, and C4

[1][4]

Optimal Stereochemistry (2R,4R) [3][4]

Mechanism of Action: Inhibition of Fatty Acid
Oxidation
Avocadyne's primary mechanism of action is the selective inhibition of mitochondrial fatty acid

oxidation (FAO).[1] Specifically, it targets and directly binds to very-long-chain acyl-CoA

dehydrogenase (VLCAD), a key enzyme in the initial step of β-oxidation for long-chain fatty

acids.[3] This inhibition disrupts the energy metabolism of cancer cells, particularly those like

acute myeloid leukemia (AML) cells, which are highly dependent on FAO for proliferation and

survival.[3][5]

Signaling Pathway: Mitochondrial Fatty Acid β-Oxidation
The following diagram illustrates the fatty acid β-oxidation pathway and highlights the point of

inhibition by Avocadyne.
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Caption: Mitochondrial fatty acid oxidation pathway with Avocadyne's inhibitory action on

VLCAD.

Quantitative Bioactivity Data
The cytotoxic effects of Avocadyne have been quantified in various AML cell lines. The half-

maximal inhibitory concentration (IC₅₀) values demonstrate its potency.

Cell Line Compound IC₅₀ (μM) Source

TEX (2R,4R)-Avocadyne 2.33 ± 0.10 [3]

AML2 (2R,4R)-Avocadyne 11.41 ± 1.87 [3]

TEX Avocadyne 3.10 ± 0.14 [5][7]

OCI-AML2 Avocadyne 11.53 ± 3.32 [5][7]

Detailed Experimental Protocols
Cell Viability Assay
This protocol is used to determine the cytotoxic effects of Avocadyne on leukemia cells.

Cell Seeding: Leukemic cell lines (e.g., TEX, AML2) are seeded at a concentration of 1.25 x

10⁵ to 1.5 x 10⁵ cells/mL in appropriate culture medium.

Treatment: Cells are treated with varying concentrations of Avocadyne (dissolved in DMSO)

for 72 hours. A vehicle control (DMSO only) is included.

Staining: After incubation, cells are washed with PBS and resuspended in PBS containing 50

µg/mL of 7-aminoactinomycin D (7-AAD).

Analysis: Cell viability is analyzed by flow cytometry. 7-AAD is a fluorescent dye that is

excluded by viable cells, allowing for the quantification of live and dead cells.
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Data Analysis: IC₅₀ values are calculated from the dose-response curves using appropriate

software (e.g., GraphPad Prism).[3]

Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD) Co-
Immunoprecipitation
This protocol is designed to demonstrate the direct interaction between Avocadyne and its

target enzyme, VLCAD.

Cell Treatment: AML2 cells (10 x 10⁶) are treated with 10 µM of Avocadyne or its

stereoisomers for 3 hours at 37°C and 5% CO₂.

Antibody-Bead Coupling: During cell incubation, an anti-VLCAD antibody is coupled to

magnetic beads using a crosslinking agent such as disuccinimidyl suberate, following the

manufacturer's protocol (e.g., Pierce Crosslink Magnetic IP/Co-IP Kit).

Cell Lysis: Cells are lysed with a suitable buffer (e.g., RIPA buffer).

Immunoprecipitation: The cell lysate is incubated with the antibody-coupled magnetic beads

overnight at 4°C with gentle agitation to allow for the binding of VLCAD and any associated

molecules.

Washing and Elution: The beads are washed to remove non-specific binders, and the

VLCAD-containing complexes are eluted.

Analysis: The eluate is analyzed by immunoblotting to confirm the purity of the VLCAD-

enriched fraction. The presence of Avocadyne in the eluate is quantified by liquid

chromatography-mass spectrometry (LC/MS/MS) to confirm direct binding.[3]

Experimental Workflow for In Vivo Studies
The following diagram outlines a typical workflow for evaluating the efficacy of Avocadyne in a

preclinical AML model.
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Caption: Experimental workflow for in vivo assessment of Avocadyne's anti-leukemic activity.

Conclusion
Avocadyne is a promising natural product with a well-defined chemical structure and a specific

mechanism of action involving the inhibition of fatty acid oxidation via direct binding to VLCAD.

The quantitative data on its bioactivity and the detailed experimental protocols provided in this

guide offer a solid foundation for researchers and drug development professionals to further

explore its therapeutic potential. The selectivity of Avocadyne for cancer cells reliant on FAO,

such as AML, highlights its potential as a targeted therapeutic agent. Future research should

focus on clinical trials to evaluate the safety and efficacy of Avocadyne in human patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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